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Compound of Interest

Compound Name: Precyasterone

Cat. No.: B2760011

L Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of Progesterone, a steroid hormone commonly used in laboratory settings. Adherence to these

procedures is critical due to the chemical's potential health hazards.

Chemical and Physical Properties

A summary of Progesterone's key chemical and physical properties is provided in the table

below. Understanding these characteristics is the first step in safe handling and disposal.

Property Value
CAS Number 57-83-0
Appearance White crystalline powder[1]

Molecular Formula

C21H3002

Molecular Weight 314.5 g/mol [1]

Melting Point 128 - 132 °C (262 - 270 °F)[2]

Solubility Insoluble in water[1][3]

Stability Stable under normal conditions, but sensitive to

light[1][4]
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Health and Safety Hazards

Progesterone is classified as a hazardous substance. It is suspected of causing cancer and
may damage fertility or the unborn child.[2][4] It may also cause harm to breast-fed children.[2]
Therefore, all handling and disposal procedures must be conducted with the appropriate
personal protective equipment (PPE) and within designated work areas.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Progesterone
waste. This procedure is designed to comply with standard laboratory safety practices and
regulatory requirements.

1. Personal Protective Equipment (PPE): Before handling Progesterone, ensure you are
wearing the following PPE:

o NIOSH-approved respirator

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or face shield

e Laboratory coat

2. Waste Segregation and Collection:

» Solid Waste: All solid Progesterone waste, including contaminated consumables (e.g.,
weighing paper, pipette tips, gloves), must be collected in a dedicated, clearly labeled
hazardous waste container. The container should be made of a compatible material and
have a secure lid.

» Liquid Waste: Solutions containing Progesterone should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

e Sharps: Any sharps contaminated with Progesterone must be disposed of in a designated
sharps container for hazardous chemical waste.
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3. Spill Management: In the event of a small spill, the following steps should be taken:
» Evacuate and restrict access to the affected area.

o Ensure adequate ventilation.

o Dampen the spilled solid material with acetone to prevent the generation of dust.[3]

o Carefully transfer the dampened material and any contaminated absorbent paper into a
sealed, vapor-tight plastic bag for disposal as hazardous waste.[3]

o Clean the spill area with acetone, followed by a soap and water solution.[3]
» For large spills, evacuate the area and contact your institution's EHS office immediately.
4. Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from incompatible
materials.

e The storage area should be well-ventilated and have secondary containment to prevent the
spread of material in case of a leak.

o Ensure all waste containers are properly labeled with the contents, hazard warnings, and
accumulation start date.

5. Final Disposal:

e Progesterone waste must be disposed of through a licensed hazardous waste disposal
contractor.[4][5] Do not dispose of Progesterone down the drain or in regular trash.[6]

» Contact your institution's EHS office to arrange for the pickup and disposal of your
Progesterone waste. They will ensure that the disposal is carried out in accordance with all
local, regional, national, and international regulations.[5][6]

Disposal Workflow
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The following diagram illustrates the logical flow of the Progesterone disposal process, from
initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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